5-Bromo-4-sec-butylpyrimidine
Overview
Description
5-Bromo-4-sec-butylpyrimidine is a pyrimidine-based compound with the CAS Number: 951884-30-3 . It has a molecular weight of 215.09 . This compound is used for research and development purposes .
Molecular Structure Analysis
The molecular formula of this compound is C8H11BrN2 . The InChI code for this compound is 1S/C8H11BrN2/c1-3-6(2)8-7(9)4-10-5-11-8/h4-6H,3H2,1-2H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are as follows :Scientific Research Applications
Efficient Syntheses of Brominated Bipyridines and Bipyrimidines
Research led by Schwab, Fleischer, and Michl (2002) focused on the efficient syntheses of 5-brominated and 5,5'-dibrominated bipyridines and bipyrimidines. These compounds are valuable for the preparation of metal-complexing molecular rods, showcasing the importance of brominated pyrimidines in constructing complex molecules for potential applications in material science and coordination chemistry (Schwab, Fleischer, & Michl, 2002).
Antiviral Activity of Pyrimidine Derivatives
Hocková, Holý, and their team (2003) synthesized 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, including bromo derivatives, showing antiviral activity. This research underlines the potential of brominated pyrimidines in developing new antiviral agents, highlighting their significance in medicinal chemistry (Hocková et al., 2003).
Palladium-Catalyzed C-C Coupling
Verbitskiy and colleagues (2013) investigated the palladium-catalyzed C-C coupling versus nucleophilic aromatic substitution in 5-bromopyrimidine by bithiophene and its analogues. This study illustrates the utility of brominated pyrimidines in facilitating complex organic synthesis reactions, contributing to advancements in synthetic organic chemistry (Verbitskiy et al., 2013).
Synthesis of Novel Pyridine-Based Derivatives
Ahmad and collaborators (2017) described the palladium-catalyzed Suzuki cross-coupling reaction to synthesize novel pyridine derivatives from 5-bromo-2-methylpyridin-3-amine. This work demonstrates the role of brominated pyrimidines in creating molecules with potential applications in pharmaceuticals and liquid crystal technology (Ahmad et al., 2017).
Antitubercular Activity of Fluorinated Pyrimidines
Research by Verbitskiy, Baskakova, Kravchenko, et al. (2016) explored the synthesis of 5-(fluoroaryl)-4-(hetero)aryl substituted pyrimidines based on Suzuki cross-coupling and nucleophilic aromatic substitution reactions. Some compounds exhibited promising activity against Mycobacterium tuberculosis, underlining the significance of brominated pyrimidines in developing new antitubercular agents (Verbitskiy et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
5-bromo-4-butan-2-ylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN2/c1-3-6(2)8-7(9)4-10-5-11-8/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXYSMMNJSYBORC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=NC=NC=C1Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00656900 |
Source
|
| Record name | 5-Bromo-4-(butan-2-yl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00656900 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
951884-30-3 |
Source
|
| Record name | 5-Bromo-4-(1-methylpropyl)pyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951884-30-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-4-(butan-2-yl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00656900 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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